molecular formula C15H19F2N3O B1392677 1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one CAS No. 1243002-01-8

1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one

Cat. No. B1392677
M. Wt: 295.33 g/mol
InChI Key: OQOZQFYKYOKEAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one, commonly known as 3,4-difluorobenzyl imidazolidin-2-one, is an organic compound that is widely used in scientific research and laboratory experiments. This compound is known for its unique properties, such as its high solubility and low toxicity, making it a popular choice for scientific applications.

Scientific Research Applications

Potential Anti-Alzheimer's Agents

Compounds related to 1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one have been extensively studied for their potential in treating Alzheimer's disease. For instance, a series of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives, designed based on the lead compound donepezil, were synthesized and evaluated. These compounds exhibited excellent anti-Alzheimer's profiles, showcasing their potential as therapeutic agents for the management of this neurodegenerative disorder (Gupta et al., 2020).

Antimicrobial Properties

Novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, exhibiting piperazine carboxamides, (5-(substituted phenyl)-1,3,4-oxadiazol-2-yl) and (5-(alkylthio)-1,3,4-oxadiazol-2-yl) substitutions, demonstrated moderate to good antimicrobial activities against various bacterial and fungal strains. These findings highlight the potential use of such compounds in developing new antimicrobial agents (Jadhav et al., 2017).

Structural Studies and Molecular Interactions

The crystal and molecular structure of compounds similar to 1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one has been investigated, providing insights into their conformation and interactions. For instance, the hydantoin ring in these compounds adopts a planar conformation, and the structure exhibits various inter- and intramolecular hydrogen bonds, forming a three-centered hydrogen bonding pattern. Such studies are crucial for understanding the chemical behavior and potential interactions of these compounds (Manjunath et al., 2011).

Safety And Hazards

The safety data sheet for a related compound, “3,4-Difluorobenzyl alcohol”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle it in a well-ventilated place, wear suitable protective clothing, and avoid contact with skin and eyes .

properties

IUPAC Name

1-[(3,4-difluorophenyl)methyl]-3-piperidin-4-ylimidazolidin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19F2N3O/c16-13-2-1-11(9-14(13)17)10-19-7-8-20(15(19)21)12-3-5-18-6-4-12/h1-2,9,12,18H,3-8,10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OQOZQFYKYOKEAW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCCC1N2CCN(C2=O)CC3=CC(=C(C=C3)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19F2N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one
Reactant of Route 2
Reactant of Route 2
1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one
Reactant of Route 3
Reactant of Route 3
1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one
Reactant of Route 4
1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one
Reactant of Route 5
1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one
Reactant of Route 6
1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.